N-dibenzo[b,d]furan-3-yl-4-methoxy-3-nitrobenzamide

• IUPAC Name: N-dibenzofuran-3-yl-4-methoxy-3-nitrobenzamide
• InChI: InChI=1S/C20H14N2O5/c1-26-18-9-6-12(10-16(18)22(24)25)20(23)21-13-7-8-15-14-4-2-3-5-17(14)27-19(15)11-13/h2-11H,1H3,(H,21,23)
• InChI Key: DOQNUUWLTWUVTP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=CC3=C(C=C2)C4=CC=CC=C4O3)[N+](=O)[O-]
• Molecular Formula: C20H14N2O5
• Molecular Weight: 362.3 g/mol

Description

N-dibenzo[b,d]furan-3-yl-4-methoxy-3-nitrobenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-dibenzo[b,d]furan-3-yl-4-methoxy-3-nitrobenzamide involves the inhibition of various signaling pathways such as the PI3K/Akt/mTOR pathway, the NF-κB pathway, and the MAPK pathway. The compound also induces apoptosis in cancer cells by activating caspase enzymes.
Biochemical and Physiological Effects:
N-dibenzo[b,d]furan-3-yl-4-methoxy-3-nitrobenzamide has been found to have various biochemical and physiological effects. The compound has been shown to reduce the levels of reactive oxygen species (ROS) and increase the levels of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). It also reduces the levels of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α).

Advantages and Limitations for Lab Experiments

One of the advantages of N-dibenzo[b,d]furan-3-yl-4-methoxy-3-nitrobenzamide is its high potency and selectivity towards cancer cells. The compound is also relatively easy to synthesize and purify. However, one of the limitations of this compound is its low solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research of N-dibenzo[b,d]furan-3-yl-4-methoxy-3-nitrobenzamide. One direction is to explore the potential of this compound as a therapeutic agent for other diseases such as cardiovascular diseases and diabetes. Another direction is to investigate the synergistic effects of this compound with other anticancer agents. Additionally, the development of more soluble derivatives of this compound could improve its in vivo efficacy.
In conclusion, N-dibenzo[b,d]furan-3-yl-4-methoxy-3-nitrobenzamide is a promising chemical compound with potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound as a therapeutic agent.

Synthesis Methods

The synthesis of N-dibenzo[b,d]furan-3-yl-4-methoxy-3-nitrobenzamide involves the reaction of dibenzo[b,d]furan-3-ylamine with 4-methoxy-3-nitrobenzoyl chloride in the presence of a base such as triethylamine. The resulting product is purified using column chromatography and characterized using various spectroscopic techniques.

Scientific Research Applications

N-dibenzo[b,d]furan-3-yl-4-methoxy-3-nitrobenzamide has shown potential as a therapeutic agent for various diseases such as cancer, inflammation, and neurodegenerative disorders. The compound has been studied extensively for its anticancer properties and has been found to inhibit the growth of various cancer cell lines. It has also shown anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In addition, the compound has been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.